(4-Cyclohexylphenyl) propanoate

• CAS No.: 7500-93-8
• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• IUPAC Name: (4-cyclohexylphenyl) propanoate
• InChI: InChI=1S/C15H20O2/c1-2-15(16)17-14-10-8-13(9-11-14)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3
• InChI Key: JREGERFNYLJOTA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C2CCCCC2

Description

NSC 408039 is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific interactions and reactions, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of NSC 408039 involves specific synthetic routes and reaction conditions. While detailed industrial production methods are proprietary and often not disclosed, general laboratory synthesis can be achieved through a series of well-defined chemical reactions. These reactions typically involve the use of specific reagents under controlled conditions to ensure the purity and yield of the compound.

Chemical Reactions Analysis

NSC 408039 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

NSC 408039 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its interactions with biological molecules and its potential effects on cellular processes. In medicine, NSC 408039 is investigated for its potential therapeutic applications, including its effects on specific molecular targets and pathways. In industry, this compound is used in the development of new materials and processes.

Mechanism of Action

The mechanism of action of NSC 408039 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, in a medical context, NSC 408039 may interact with specific proteins or enzymes, leading to changes in cellular processes and potentially therapeutic effects.

Comparison with Similar Compounds

NSC 408039 can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar chemical structures or those that undergo similar types of reactions

List of Similar Compounds::

• NSC 407
• NSC 77364
• NSC 34

These compounds share some similarities with NSC 408039 but also have distinct differences that make NSC 408039 unique in its own right.